Cas no 933696-61-8 (5-(methoxymethyl)-1,3,4-thiadiazol-2-ylmethanamine)

• Product Name: 5-(methoxymethyl)-1,3,4-thiadiazol-2-ylmethanamine
• CAS No: 933696-61-8
• MF: C₅H₉N₃OS
• MW: 159.209459066391
• CID: 5917952
• PubChem ID: 65728654
• Update Time: 2023-11-28

5-(methoxymethyl)-1,3,4-thiadiazol-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 933696-61-8
• [5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]methanamine
• AKOS015068681
• 1-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]methanamine
• EN300-1248709
• 5-(methoxymethyl)-1,3,4-thiadiazol-2-ylmethanamine

• Inchi： 1S/C5H9N3OS/c1-9-3-5-8-7-4(2-6)10-5/h2-3,6H2,1H3
• InChI Key： VCZZMVWELZEBJD-UHFFFAOYSA-N
• SMILES： S1C(CN)=NN=C1COC

Computed Properties

• Exact Mass: 159.04663309g/mol
• Monoisotopic Mass: 159.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 89.3Ų